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Compound of Interest

Compound Name: cs87

cat. No.: B1683194

Technical Support Center: C 87

Welcome to the technical support center for C 87, a potent small-molecule inhibitor of Tumor
Necrosis Factor-alpha (TNFa). This resource is designed for researchers, scientists, and drug
development professionals to provide guidance on the proper handling and use of C 87, with a
specific focus on addressing solubility challenges in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQS)

Q1: What is C 87 and what is its mechanism of action?

Al: C 87 is a novel, highly specific small-molecule inhibitor of TNFa.[1][2][3] It functions by
directly binding to TNFa, which in turn potently inhibits TNFa-induced cytotoxicity and
effectively blocks downstream signaling activities.[1][2][3] C 87 has been shown to prevent the
activation of caspase-3 and caspase-8, reduce the activity of c-Jun N-terminal kinase (JNK),
and inhibit the degradation of IkBa in cells treated with TNFa.[2]

Q2: What is the solubility of C 87 in DMSQO?

A2: The solubility of C 87 in DMSO has been reported by various suppliers, with values
typically ranging from 5.05 mg/mL to 9.33 mg/mL.[1][2] It is important to note that achieving the
maximum solubility may require specific handling procedures, such as the use of sonication.[2]

Q3: Are there any specific recommendations for the DMSO used to dissolve C 877
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A3: Yes, it is highly recommended to use a fresh, anhydrous, or newly opened bottle of DMSO.
[2] DMSO is hygroscopic, meaning it readily absorbs moisture from the air. The presence of
water in DMSO can significantly decrease the solubility of C 87.[2]

Q4: How should | prepare a stock solution of C 87 in DMSO?

A4: A detailed protocol for preparing a stock solution is provided in the "Experimental Protocols”
section below. Generally, you will add the appropriate volume of high-purity DMSO to your vial
of C 87 powder to achieve the desired concentration. Gentle warming and vortexing or
sonication may be necessary to fully dissolve the compound.

Q5: What are the recommended storage conditions for C 87 as a powder and in a DMSO stock
solution?

A5:
e Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[2]

e In DMSO Solution: For long-term storage, it is recommended to store aliquots at -80°C for up
to 2 years or at -20°C for up to 1 year.[2] Avoid repeated freeze-thaw cycles to maintain the
integrity of the compound.

Troubleshooting Guide: C 87 Solubility Issues In
DMSO

This guide addresses common problems encountered when dissolving C 87 in DMSO.
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Issue

Potential Cause

Troubleshooting Steps

C 87 powder is not fully
dissolving in DMSO.

1. Insufficient solvent volume.
2. Inadequate mixing. 3.
DMSO has absorbed moisture.
4. Compound has precipitated

out of solution.

1. Ensure you are using the
correct volume of DMSO
based on the desired
concentration and the solubility
data. 2. Gently warm the
solution (e.g., in a 37°C water
bath for a few minutes) and
vortex or sonicate the vial until
the solid is completely
dissolved.[2] 3. Use a fresh,
unopened bottle of anhydrous
DMSO.[2] 4. If precipitation
occurs upon cooling, gently
warm and vortex the solution

again before use.

Precipitation is observed when
diluting the DMSO stock

solution in aqueous media.

1. The final concentration of C
87 in the agueous solution is
above its solubility limit in that
medium. 2. The final
concentration of DMSO is too

low to maintain solubility.

1. Perform serial dilutions of
the DMSO stock in your
aqueous buffer. Avoid adding a
large volume of the
concentrated DMSO stock
directly into the aqueous
solution. 2. Ensure the final
DMSO concentration in your
experimental setup is sufficient
to keep C 87 in solution, while
also being mindful of the
tolerance of your cells or assay
to DMSO. A final DMSO
concentration of 0.1% to 0.5%
is generally well-tolerated by

most cell lines.[4]
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1. Incomplete dissolution of C

Inconsistent experimental 87. 2. Degradation of C 87 in

results. the stock solution due to

improper storage.

1. Visually inspect your stock
solution before each use to
ensure there is no precipitate.
If present, follow the steps for
redissolving. 2. Aliquot your
stock solution upon
preparation to minimize freeze-
thaw cycles. Store aliquots at
the recommended temperature
(-80°C or -20°C).[2]

: _ E

Parameter Value Reference
Molecular Weight 502.93 g/mol [2]
Chemical Formula C24H15CIN6O3S [2]
CAS Number 332420-90-3 [1][2]
ICso (TNFa-induced

. 8.73 UM [21[3]
cytotoxicity)
Solubility in DMSO 5.05 - 9.33 mg/mL [1][2]

Stock Solution Preparation Table (Example using

MedChemEXxpress data)
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Desired Stock Concentration ~ Mass of C 87 Volume of DMSO to Add
1mM 1mg 1.9883 mL

5 mM 1mg 0.3977 mL

10 mM 1mg 0.1988 mL

1mM 5 mg 9.9417 mL

5mM 5mg 1.9883 mL

10 mM 5 mg 0.9942 mL

1mM 10 mg 19.8835 mL

5 mM 10 mg 3.9767 mL

10 mM 10 mg 1.9883 mL

Table adapted from MedChemExpress product information.[2]

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of C 87 in DMSO
Materials:

e C 87 powder

e Anhydrous, high-purity DMSO (from a newly opened bottle)

o Sterile microcentrifuge tubes

» Pipettors and sterile tips

» Vortex mixer

» Water bath sonicator

Procedure:
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e Pre-warm the DMSQO: If the DMSO is stored at a low temperature, allow it to come to room
temperature.

» Weigh the C 87: Accurately weigh the desired amount of C 87 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, you would
need 5.03 mg of C 87 (based on a molecular weight of 502.93 g/mol ).

e Add DMSO: Carefully add the calculated volume of anhydrous DMSO to the microcentrifuge
tube containing the C 87 powder.

e Dissolve the Compound:
o Vortex the tube for 1-2 minutes.

o If the compound is not fully dissolved, place the tube in a water bath sonicator for 5-10
minutes.[2]

o Visually inspect the solution to ensure no solid particles remain. The solution should be
clear.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
This will prevent contamination and minimize freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 2 years) or -20°C for shorter-term
storage (up to 1 year).[2]

Visualizations

Signaling Pathway of TNFa Inhibition by C 87
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Caption: C 87 inhibits TNFa, blocking downstream signaling pathways leading to inflammation
and apoptosis.

Experimental Workflow for Preparing and Using C 87 Solution

Click to download full resolution via product page

Caption: A logical workflow for the preparation and use of C 87 in experimental settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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